N-(4-formyl-1,3-thiazol-2-yl)-N-phenylacetamide

• IUPAC Name: N-(4-formyl-1,3-thiazol-2-yl)-N-phenylacetamide
• InChI: InChI=1S/C12H10N2O2S/c1-9(16)14(11-5-3-2-4-6-11)12-13-10(7-15)8-17-12/h2-8H,1H3
• InChI Key: UPSVWABECCOHRT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C1=CC=CC=C1)C2=NC(=CS2)C=O
• Molecular Formula: C12H10N2O2S
• DSSTOX Substance ID: DTXSID10357254
• Molecular Weight: 246.29 g/mol
• CAS No.: 91973-74-9

Description

N-(4-formyl-1,3-thiazol-2-yl)-N-phenylacetamide (FTPA) is an organic compound consisting of a phenylacetamide group attached to a thiazole ring with a formyl group. It is an important intermediate in the synthesis of pharmaceuticals and has a wide range of applications in scientific research. FTPA has been used in the synthesis of various compounds, including the antimalarial drug artemisinin, and has been studied for its potential use in the treatment of inflammation, cancer, and other diseases.

Mechanism of Action

N-(4-formyl-1,3-thiazol-2-yl)-N-phenylacetamide has been studied for its potential use in the treatment of inflammation, cancer, and other diseases. The mechanism of action of this compound is not fully understood, but it is believed to act as an inhibitor of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. In addition, this compound has been studied for its potential to modulate the activity of receptors involved in the regulation of inflammation, such as the nuclear factor-kappa B (NF-κB) and the tumor necrosis factor (TNF).
Biochemical and Physiological Effects
This compound has been studied for its potential to modulate the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. In addition, this compound has been studied for its potential to modulate the activity of receptors involved in the regulation of inflammation, such as the nuclear factor-kappa B (NF-κB) and the tumor necrosis factor (TNF). It has also been studied for its potential to modulate the activity of transcription factors, such as the activator protein-1 (AP-1), which is involved in the regulation of gene expression.

Advantages and Limitations for Lab Experiments

N-(4-formyl-1,3-thiazol-2-yl)-N-phenylacetamide has several advantages for use in laboratory experiments. It is relatively inexpensive and readily available, and it can be synthesized in a single step. In addition, this compound has a low toxicity, making it safe for use in laboratory experiments. However, this compound is not very soluble in water, making it difficult to use in certain experiments.

Future Directions

N-(4-formyl-1,3-thiazol-2-yl)-N-phenylacetamide has a wide range of potential applications in scientific research, and there is a need for further research to explore these possibilities. Potential future directions include the study of the mechanism of action of this compound in the context of its potential use in the treatment of inflammation, cancer, and other diseases, as well as the development of new methods for the synthesis of this compound and its derivatives. In addition, further research is needed to explore the potential of this compound as an enzyme inhibitor, as well as its potential to modulate the activity of receptors involved in the regulation of inflammation. Finally, further research is needed to explore the potential of this compound to modulate the activity of transcription factors involved in the regulation of gene expression.

Synthesis Methods

N-(4-formyl-1,3-thiazol-2-yl)-N-phenylacetamide can be synthesized through a variety of methods, including the condensation of thiourea with formaldehyde, the reaction of phenyl acetamide with thiourea, and the reaction of phenyl acetamide with formaldehyde. The most common method of synthesis is the reaction of phenyl acetamide with thiourea, which yields this compound in high yields and can be performed in a single step.

Scientific Research Applications

N-(4-formyl-1,3-thiazol-2-yl)-N-phenylacetamide has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, the study of enzyme inhibitors, and the study of the mechanism of action of drugs. This compound has been used in the synthesis of the antimalarial drug artemisinin, and its mechanism of action has been studied in the context of its potential use in the treatment of inflammation, cancer, and other diseases. In addition, this compound has been used as an enzyme inhibitor in the study of the mechanism of action of drugs, and as a tool to study the structure of proteins and other macromolecules.